Cas no 1206975-47-4 (5-(chloromethyl)-2-ethyl-4-methyl-1,3-oxazole)
5-(Chloromethyl)-2-ethyl-4-methyl-1,3-oxazole is a versatile heterocyclic compound featuring a reactive chloromethyl group, making it a valuable intermediate in organic synthesis. Its oxazole core provides structural stability, while the chloromethyl substituent enables further functionalization through nucleophilic substitution or cross-coupling reactions. The ethyl and methyl groups enhance its lipophilicity, facilitating applications in medicinal chemistry and agrochemical development. This compound is particularly useful in the synthesis of pharmacologically active molecules, heterocyclic scaffolds, and specialty chemicals. Its well-defined reactivity profile and compatibility with various synthetic conditions make it a preferred choice for researchers seeking to incorporate functionalized oxazole motifs into complex molecular architectures.
1206975-47-4 structure
Product Name:5-(chloromethyl)-2-ethyl-4-methyl-1,3-oxazole
CAS No:1206975-47-4
MF:C7H10ClNO
MW:159.613400936127
MDL:MFCD22550043
CID:4577386
PubChem ID:119031680
Update Time:2025-10-29
5-(chloromethyl)-2-ethyl-4-methyl-1,3-oxazole Chemical and Physical Properties
Names and Identifiers
-
- 5-(chloromethyl)-2-ethyl-4-methyloxazole
- 5-(chloromethyl)-2-ethyl-4-methyl-1,3-oxazole
-
- MDL: MFCD22550043
- Inchi: 1S/C7H10ClNO/c1-3-7-9-5(2)6(4-8)10-7/h3-4H2,1-2H3
- InChI Key: RYMGKQKBACEXPP-UHFFFAOYSA-N
- SMILES: O1C(CCl)=C(C)N=C1CC
Computed Properties
- Exact Mass: 159.0450916g/mol
- Monoisotopic Mass: 159.0450916g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 26Ų
5-(chloromethyl)-2-ethyl-4-methyl-1,3-oxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM466708-250mg |
5-(chloromethyl)-2-ethyl-4-methyl-1,3-oxazole |
1206975-47-4 | 95%+ | 250mg |
$*** | 2023-04-03 | |
| Chemenu | CM466708-500mg |
5-(chloromethyl)-2-ethyl-4-methyl-1,3-oxazole |
1206975-47-4 | 95%+ | 500mg |
$*** | 2023-04-03 | |
| Chemenu | CM466708-1g |
5-(chloromethyl)-2-ethyl-4-methyl-1,3-oxazole |
1206975-47-4 | 95%+ | 1g |
$*** | 2023-04-03 | |
| Enamine | EN300-217179-0.05g |
5-(chloromethyl)-2-ethyl-4-methyl-1,3-oxazole |
1206975-47-4 | 95% | 0.05g |
$212.0 | 2023-09-16 | |
| Enamine | EN300-217179-0.1g |
5-(chloromethyl)-2-ethyl-4-methyl-1,3-oxazole |
1206975-47-4 | 95% | 0.1g |
$317.0 | 2023-09-16 | |
| Enamine | EN300-217179-0.25g |
5-(chloromethyl)-2-ethyl-4-methyl-1,3-oxazole |
1206975-47-4 | 95% | 0.25g |
$452.0 | 2023-09-16 | |
| Enamine | EN300-217179-0.5g |
5-(chloromethyl)-2-ethyl-4-methyl-1,3-oxazole |
1206975-47-4 | 95% | 0.5g |
$713.0 | 2023-09-16 | |
| Enamine | EN300-217179-1.0g |
5-(chloromethyl)-2-ethyl-4-methyl-1,3-oxazole |
1206975-47-4 | 95% | 1g |
$914.0 | 2023-06-08 | |
| Enamine | EN300-217179-2.5g |
5-(chloromethyl)-2-ethyl-4-methyl-1,3-oxazole |
1206975-47-4 | 95% | 2.5g |
$1791.0 | 2023-09-16 | |
| Enamine | EN300-217179-5.0g |
5-(chloromethyl)-2-ethyl-4-methyl-1,3-oxazole |
1206975-47-4 | 95% | 5g |
$2650.0 | 2023-06-08 |
5-(chloromethyl)-2-ethyl-4-methyl-1,3-oxazole Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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